![molecular formula C13H13NO5S B3387180 5-[(Furan-2-ylmethyl)sulfamoyl]-2-methylbenzoic acid CAS No. 793690-07-0](/img/structure/B3387180.png)
5-[(Furan-2-ylmethyl)sulfamoyl]-2-methylbenzoic acid
Overview
Description
5-[(Furan-2-ylmethyl)sulfamoyl]-2-methylbenzoic acid, or 5-FMSMBA, is an organic molecule with a wide range of scientific applications. It is a derivative of benzoic acid and contains a sulfamoyl group and a furan ring. It has been used in a variety of research studies, such as those related to drug discovery, biochemistry, and physiology.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as “5-[(Furan-2-ylmethyl)sulfamoyl]-2-methylbenzoic acid”, have been found to have significant antibacterial activity . They have been used in the fight against bacterial strain-caused infections . The rise in drug resistance to clinically utilized anti-infectives has necessitated the discovery of new antimicrobial compounds .
Antifungal Activity
Furan-containing compounds also exhibit antifungal properties . They have been used to combat various fungal infections, providing a new avenue for antifungal drug discovery .
Antiviral Activity
In addition to antibacterial and antifungal activities, furan derivatives also show antiviral properties . This makes them potential candidates for the development of new antiviral drugs .
Anti-inflammatory Activity
Furan derivatives have been found to possess anti-inflammatory properties . This makes them useful in the treatment of various inflammatory diseases .
Antidepressant Activity
Furan-containing compounds have been used in the treatment of depression due to their antidepressant properties . This opens up new possibilities for the development of novel antidepressant drugs .
Anti-anxiolytic Activity
Furan derivatives also exhibit anti-anxiolytic properties . They have potential applications in the treatment of anxiety disorders .
Anti-parkinsonian Activity
Furan-containing compounds have shown potential in the treatment of Parkinson’s disease due to their anti-parkinsonian properties . This could lead to the development of new drugs for Parkinson’s disease .
Anti-glaucoma Activity
Furan derivatives have been found to possess anti-glaucoma properties . They could potentially be used in the development of new treatments for glaucoma .
properties
IUPAC Name |
5-(furan-2-ylmethylsulfamoyl)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO5S/c1-9-4-5-11(7-12(9)13(15)16)20(17,18)14-8-10-3-2-6-19-10/h2-7,14H,8H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFEKRAITVQJBTK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CO2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601197959 |
Source
|
| Record name | 5-[[(2-Furanylmethyl)amino]sulfonyl]-2-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601197959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(Furan-2-ylmethyl)sulfamoyl]-2-methylbenzoic acid | |
CAS RN |
793690-07-0 |
Source
|
| Record name | 5-[[(2-Furanylmethyl)amino]sulfonyl]-2-methylbenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=793690-07-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-[[(2-Furanylmethyl)amino]sulfonyl]-2-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601197959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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